Cas no 2639406-11-2 (tert-butyl 4-amino(phenyl)methylbenzoate)

• Product Name: tert-butyl 4-amino(phenyl)methylbenzoate
• CAS No: 2639406-11-2
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 5663623
• PubChem ID: 165903124
• Update Time: 2025-07-22

tert-butyl 4-amino(phenyl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27731323
• 2639406-11-2
• tert-butyl 4-[amino(phenyl)methyl]benzoate
• tert-butyl 4-amino(phenyl)methylbenzoate

• Inchi： 1S/C18H21NO2/c1-18(2,3)21-17(20)15-11-9-14(10-12-15)16(19)13-7-5-4-6-8-13/h4-12,16H,19H2,1-3H3
• InChI Key： BVOVBANTRHJWHU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(C1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.157228913g/mol
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 4-amino(phenyl)methylbenzoate

Introduction to Tert-butyl 4-amino(phenyl)methylbenzoate (CAS No. 2639406-11-2)

Tert-butyl 4-amino(phenyl)methylbenzoate, identified by its Chemical Abstracts Service (CAS) number 2639406-11-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoate derivatives, characterized by its structural complexity and potential biological activity. The presence of both an amino group and a tert-butyl substituent makes it a particularly intriguing molecule for further investigation, especially in the context of drug discovery and development.

The molecular structure of tert-butyl 4-amino(phenyl)methylbenzoate consists of a benzoic acid core substituted with a 4-amino(phenyl)methyl group at the para position and a tert-butyl group at the ortho position relative to the amino substituent. This arrangement confers unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The benzoate moiety is well-known for its role in various pharmacological applications, while the amino group provides a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives, particularly those incorporating amino functional groups. These compounds have been investigated for their possible roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. For instance, studies have suggested that certain benzoate derivatives exhibit anti-inflammatory, analgesic, and even neuroprotective properties. The structural features of tert-butyl 4-amino(phenyl)methylbenzoate make it a promising candidate for such investigations, given its ability to engage with multiple biological targets.

One of the key aspects that make tert-butyl 4-amino(phenyl)methylbenzoate interesting is its potential as a scaffold for drug design. The combination of the amino group and the tert-butyl substituent can influence both the solubility and bioavailability of the compound, as well as its ability to cross biological membranes. These factors are crucial in determining whether a compound will be effective in vivo. Additionally, the phenyl ring attached to the amino group introduces additional aromatic interactions that can enhance binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like tert-butyl 4-amino(phenyl)methylbenzoate with greater accuracy. By employing techniques such as molecular docking and virtual screening, scientists can identify potential binding sites on target proteins and assess the likelihood of successful interaction. These computational methods have been instrumental in accelerating the drug discovery process, allowing for rapid screening of large libraries of compounds.

The synthesis of tert-butyl 4-amino(phenyl)methylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as bromination, amination, and esterification. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can improve efficiency and minimize byproduct formation.

In terms of applications, tert-butyl 4-amino(phenyl)methylbenzoate has shown promise in preclinical studies as a potential therapeutic agent. Its structural similarity to known bioactive molecules suggests that it may exhibit similar pharmacological effects. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Investigating its interactions with specific enzymes or receptors could provide valuable insights into its biological function.

The chemical stability of tert-butyl 4-amino(phenyl)methylbenzoate is another critical factor that must be considered during its synthesis and application. Benzoate derivatives can be sensitive to environmental conditions such as light, heat, and moisture, which may affect their integrity over time. Proper storage conditions and handling procedures are essential to maintain their efficacy and prevent degradation.

As research in medicinal chemistry continues to evolve, compounds like tert-butyl 4-amino(phenyl)methylbenzoate are likely to play an increasingly important role in developing new treatments for various diseases. The ability to modify their structure allows for fine-tuning their biological activity, making them versatile tools for drug discovery. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in unlocking their full potential.

The future directions for research on tert-butyl 4-amino(phenyl)methylbenzoate may include exploring its role in treating neurological disorders or inflammatory conditions. Its unique structural features could make it an effective modulator of pathways involved in these diseases. Additionally, investigating its interactions with other molecules or its potential use as a prodrug could open up new avenues for therapeutic applications.

In conclusion,tert-butyl 4-amino(phenyl)methylbenzoate (CAS No. 2639406-11-2) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further investigation into drug discovery and development. As our understanding of molecular interactions continues to grow,tert-butyl 4-amino(phenyl)methylbenzoate may emerge as a valuable tool in addressing unmet medical needs.